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Compound of Interest

Compound Name: C21H19N3O2S

Cat. No.: B15145907 Get Quote

Essential Safety and Handling Guide for
C21H19N3O2S
Chemical Identity: 2-amino-1-(4-methoxyphenyl)-5-oxo-4-(3-thienyl)-1,4,5,6,7,8-hexahydro-3-

quinolinecarbonitrile

This guide provides crucial safety and logistical information for the handling and disposal of the

chemical compound with the molecular formula C21H19N3O2S. Given the absence of a

specific Safety Data Sheet (SDS) for this exact compound, the following recommendations are

based on the known hazards of its constituent chemical moieties: quinoline, thiophene, and

aminophenyl groups. A conservative approach to handling is strongly advised.

Potential Hazards
The primary hazards associated with the structural components of C21H19N3O2S suggest that

the compound may be harmful if swallowed or comes into contact with skin, and may cause

irritation to the skin, eyes, and respiratory tract.[1][2][3] Quinoline derivatives can be toxic and

irritating, while thiophene-containing compounds can also cause irritation and may have other

toxic effects.[4][5][6][7][8]

Summary of Potential Health Effects:

Ingestion: May be harmful if swallowed.
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Skin Contact: May cause skin irritation and could be harmful upon absorption.[1]

Eye Contact: May cause serious eye irritation.[1][2]

Inhalation: May cause respiratory tract irritation.[2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure.

The following PPE is recommended at all times when handling C21H19N3O2S:

PPE Category Recommended Equipment

Eye/Face Protection

Chemical splash goggles and a face shield

should be worn to protect against potential

splashes.[9]

Skin Protection

A lab coat and chemical-resistant gloves (e.g.,

nitrile) are mandatory. Gloves should be

inspected before use and changed frequently.[9]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood. If

there is a risk of generating dust or aerosols, a

NIOSH-approved respirator is recommended.

Foot Protection Closed-toe shoes are required in the laboratory.

Operational Plan for Safe Handling
A systematic approach to handling C21H19N3O2S will ensure a safe laboratory environment.

1. Preparation:

Ensure that a current Safety Data Sheet for a related compound is accessible.
Verify that all necessary PPE is available and in good condition.
Locate the nearest eyewash station and safety shower before beginning work.
Prepare a designated and clearly labeled workspace in a chemical fume hood.
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2. Handling:

Avoid direct contact with the chemical. Use spatulas or other appropriate tools for transfer.
Prevent the generation of dust and aerosols.
Keep containers tightly closed when not in use.
Wash hands thoroughly after handling, even if gloves were worn.

3. In Case of a Spill:

Evacuate the immediate area.
For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand)
and place it in a sealed container for disposal.[5][10]
Ventilate the area.
Do not allow the chemical to enter drains or waterways.[7]

Disposal Plan
All waste containing C21H19N3O2S must be treated as hazardous waste and disposed of

according to institutional and local regulations.

1. Waste Collection:

Collect all solid waste, including contaminated gloves and absorbent materials, in a clearly
labeled, sealed, and compatible waste container.
Liquid waste should be collected in a separate, labeled, and sealed container.

2. Storage:

Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

3. Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
proper disposal of the hazardous waste.
Do not dispose of this chemical down the drain or in the regular trash.

Safe Handling and Disposal Workflow
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Safe Handling and Disposal Workflow for C21H19N3O2S
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Caption: Workflow for safe handling and disposal of C21H19N3O2S.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

